Cas no 1189659-23-1 (3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-N-(4-ethylphenyl)-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-N-(4-ethylphenyl)-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1189659-23-1
• MF: C₂₃H₂₆ClN₅O₃S
• MW: 488.002242565155
• CID: 5949944
• PubChem ID: 49663464
• Update Time: 2025-10-28

3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-N-(4-ethylphenyl)-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-N-(4-ethylphenyl)-1-methyl-1H-pyrazole-4-carboxamide
• 3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-(4-ethylphenyl)-1-methylpyrazole-4-carboxamide
• 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(4-ethylphenyl)-1-methyl-1H-pyrazole-4-carboxamide
• 3-((4-(3-chlorophenyl)piperazin-1-yl)sulfonyl)-N-(4-ethylphenyl)-1-methyl-1H-pyrazole-4-carboxamide
• 1189659-23-1
• AKOS005054273
• F3406-5820
• 3-(4-{2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}-3-oxo-3,4-dihydroquinoxalin-2-yl)-N-isobutylpropanamide

• Inchi： 1S/C23H26ClN5O3S/c1-3-17-7-9-19(10-8-17)25-22(30)21-16-27(2)26-23(21)33(31,32)29-13-11-28(12-14-29)20-6-4-5-18(24)15-20/h4-10,15-16H,3,11-14H2,1-2H3,(H,25,30)
• InChI Key： ILHVZQIDELYDCU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NC2=CC=C(CC)C=C2)=O)C(S(N2CCN(C3=CC=CC(Cl)=C3)CC2)(=O)=O)=N1

Computed Properties

• Exact Mass: 487.1444886g/mol
• Monoisotopic Mass: 487.1444886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-N-(4-ethylphenyl)-1-methyl-1H-pyrazole-4-carboxamide

Comprehensive Analysis of 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-N-(4-ethylphenyl)-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1189659-23-1)

In the rapidly evolving field of medicinal chemistry, 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-N-(4-ethylphenyl)-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1189659-23-1) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a piperazine core and a pyrazole-carboxamide moiety, is widely studied for its potential applications in drug discovery and biochemical research. Researchers are particularly intrigued by its unique sulfonyl bridge, which enhances its binding affinity to specific biological targets.

The compound's molecular formula and structural attributes make it a promising candidate for modulating various receptor interactions. Its chlorophenyl and ethylphenyl groups contribute to its lipophilicity, a critical factor in pharmacokinetics. Recent studies highlight its relevance in addressing neurodegenerative disorders and metabolic syndromes, aligning with current trends in precision medicine. As the scientific community increasingly focuses on small-molecule therapeutics, this compound's mechanistic versatility positions it as a key player in innovative therapeutic strategies.

From a synthetic chemistry perspective, the sulfonamide linkage in 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-N-(4-ethylphenyl)-1-methyl-1H-pyrazole-4-carboxamide offers stability under physiological conditions, a trait highly sought after in drug design. Computational models suggest its potential as a GPCR modulator, sparking discussions in forums and publications about its applicability in central nervous system (CNS) drug development. These insights resonate with frequent search queries like "piperazine derivatives in CNS research" or "sulfonamide-based drug candidates," reflecting its relevance in contemporary research.

Beyond its biochemical properties, the compound's structure-activity relationship (SAR) is a focal point for medicinal chemists. Its N-methylpyrazole component is often compared to other heterocyclic scaffolds in peer-reviewed studies, addressing common questions about bioisosteric replacements in lead optimization. Such discussions are amplified by the growing demand for AI-driven drug discovery tools, where this compound serves as a case study for machine learning-based molecular docking simulations.

In the context of green chemistry, synthetic routes for CAS 1189659-23-1 are being refined to reduce environmental impact. This aligns with global interest in sustainable pharmaceutical manufacturing, a topic frequently searched alongside piperazine sulfonamides. The compound's scalable synthesis and purification protocols are documented in recent patents, further cementing its industrial relevance.

As research progresses, 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-N-(4-ethylphenyl)-1-methyl-1H-pyrazole-4-carboxamide continues to bridge gaps between academic exploration and translational medicine. Its multifaceted role—from target identification to preclinical validation—makes it a staple in modern chemical libraries. With ongoing investigations into its therapeutic index and selectivity profiles, this compound remains at the forefront of innovative pharmacotherapy discussions.